Cas no 51947-45-6 (4-Hydroxy benzylidene malonic acid dimethyl ester)

4-Hydroxy benzylidene malonic acid dimethyl ester structure
51947-45-6 structure
Product Name:4-Hydroxy benzylidene malonic acid dimethyl ester
CAS No:51947-45-6
MF:C12H12O5
MW:236.220684051514
CID:372941
PubChem ID:103565
Update Time:2025-04-19

4-Hydroxy benzylidene malonic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy benzylidene malonic acid dimethyl ester
    • dimethyl 2-(4-hydroxybenzylidene)malonate
    • dimethyl 2-[(4-hydroxyphenyl)methylidene]propanedioate
    • Propanedioic acid,2-[(4-hydroxyphenyl)methylene]-, 1,3-dimethyl ester
    • 4-hydroxybenzylidene-malonic acid dimethyl ester
    • dimethyl 4-hydroxybenzylidenemalonate
    • dimethyl para-hydroxybenzalmalonate
    • EINECS 257-539-1
    • 4-HYDROXYBENZYLIDENEMALONICACIDDIMETHYLESTER
    • SCHEMBL3519645
    • dimethyl2-(4-hydroxybenzylidene)malonate
    • AKOS024390692
    • dimethyl (4-hydroxyphenyl)methylenemalonate
    • NS00032383
    • 51947-45-6
    • dimethyl 2-(4'-hydroxybenzylidene)malonate
    • SVNROXUQMHLOTA-UHFFFAOYSA-N
    • dimethyl 2-(4-hydroxybenzylidene)-malonate
    • Dimethyl 2-[(4-hydroxyphenyl)methylene] propanedioate
    • 2-(4-hydroxybenzylidene)malonic acid dimethyl ester
    • DTXSID40199922
    • Dimethyl ((4-hydroxyphenyl)methylene)malonate
    • FT-0640036
    • Inchi： 1S/C12H12O5/c1-16-11(14)10(12(15)17-2)7-8-3-5-9(13)6-4-8/h3-7,13H,1-2H3
    • InChI Key： SVNROXUQMHLOTA-UHFFFAOYSA-N
    • SMILES： OC1C=CC(=CC=1)/C=C(\C(=O)OC)/C(=O)OC

Computed Properties

  • Exact Mass: 236.06800
  • Monoisotopic Mass: 236.068473
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.276
  • Melting Point: 155-160 °C
  • Boiling Point: 328.7°Cat760mmHg
  • Flash Point: 121.5°C
  • Refractive Index: 1.576
  • PSA: 72.83000
  • LogP: 1.12160
  • Solubility: Not available

4-Hydroxy benzylidene malonic acid dimethyl ester Security Information

4-Hydroxy benzylidene malonic acid dimethyl ester Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

4-Hydroxy benzylidene malonic acid dimethyl ester Pricemore >>

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